Cas no 64788-47-2 (2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-)

• Product Name: 2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-
• CAS No: 64788-47-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 501198
• PubChem ID: 12383451
• Update Time: 2025-04-19

2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-
• 2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-(9CI)
• 1-isopropyl indazole 3-carboxylic acid
• 1-isopropyl-1,3-dihydro-indol-2-one
• 1-isopropyl-1H-indazole-3-carboxylic acid
• 1-isopropyl-1H-indene
• 1-Isopropyl-1H-indol
• 1-Isopropylindazole-3-carboxylic acid
• 1-isopropylindene
• 1-iso-propylindene
• 1-isopropylindole
• AG-E-23137
• AK-33690
• CTK4D4698
• i-Pr-indene
• isopropylindene
• KB-12678
• N-isopropyl-1,3-dihydro-2H-indol-2-one
• N-Isopropyl-2-indolinon
• N-isopropylindole
• 1-Isopropylindolin-2-one
• BXGYNKZNIBNJSW-UHFFFAOYSA-N
• 1-propan-2-yl-3H-indol-2-one
• 64788-47-2
• SCHEMBL4200813
• 1-(propan-2-yl)-2,3-dihydro-1H-indol-2-one
• N-isopropyloxindole

• Inchi： 1S/C11H13NO/c1-8(2)12-10-6-4-3-5-9(10)7-11(12)13/h3-6,8H,7H2,1-2H3
• InChI Key： BXGYNKZNIBNJSW-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2N1C(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives